Cas no 1060807-67-1 (tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate
• CAS No: 1060807-67-1
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 6263435
• PubChem ID: 22342889
• Update Time: 2025-07-28

tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate
• tert-Butyl 2-((1H-indol-3-yl)methyl)piperazine-1-carboxylate
• 1,1-Dimethylethyl 2-(1H-indol-3-ylmethyl)-1-piperazinecarboxylate
• 169458-48-4
• (R)-2-(1H-INDOL-3-YLMETHYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• EN300-1879643
• SCHEMBL874366
• (S)-3-(1-BOC-2-PIPERAZINYLMETHYL)INDOLE
• DTXSID001168544
• AB20930
• AB47840
• tert-butyl 2-[(1H-indol-3-yl)methyl]piperazine-1-carboxylate
• AB47842
• 1060807-67-1
• SZFISJWVBISQGR-UHFFFAOYSA-N
• 2-(1H-INDOL-3-YLMETHYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21-9-8-19-12-14(21)10-13-11-20-16-7-5-4-6-15(13)16/h4-7,11,14,19-20H,8-10,12H2,1-3H3
• InChI Key： SZFISJWVBISQGR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.4Ų

Additional information on tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate (CAS No. 1060807-67-1)

Tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate, a compound with the CAS number 1060807-67-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a piperazine ring and an indole moiety, make it a promising candidate for further exploration in various therapeutic areas.

The chemical structure of tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate consists of a piperazine core substituted with a tert-butyl group at the 1-position and an indole group at the 2-position. This unique arrangement contributes to its distinct pharmacological properties, which have been the subject of extensive research in recent years. The piperazine ring is known for its ability to enhance binding affinity and selectivity, making it a valuable scaffold in the design of bioactive molecules.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole moiety, characterized by its aromatic structure and rich hydrogen bonding capabilities, has been shown to interact with various biological targets. This has led to numerous studies exploring the potential of indole-based compounds in treating neurological disorders, cancer, and inflammatory diseases. The incorporation of an indole group into the structure of tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate enhances its pharmacological profile, making it a compound of great interest for further investigation.

The tert-butyl group at the 1-position of the piperazine ring in tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate plays a crucial role in modulating the compound's pharmacokinetic properties. The bulky nature of the tert-butyl group can influence solubility, metabolic stability, and binding affinity. These factors are critical in determining the compound's efficacy and safety profile when used in therapeutic applications. The presence of this group also contributes to the overall rigidity of the molecule, which can be advantageous in terms of binding specificity to biological targets.

Recent studies have demonstrated that derivatives of piperazine and indole have significant potential in treating various neurological disorders. For instance, compounds with similar structural motifs have been investigated for their effects on serotonin receptors, which are implicated in conditions such as depression and anxiety. The serotonin system is a major target for pharmacological intervention, and modulators of this system have shown considerable promise in clinical trials. The compound tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate may represent a novel approach to targeting these receptors due to its unique structural features.

In addition to its potential applications in neurological disorders, tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate has also been explored for its anti-cancer properties. Indole derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The combination of a piperazine ring and an indole moiety may enhance the compound's ability to interact with cancer-specific targets, leading to more effective therapeutic outcomes.

The synthesis of tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods are essential for achieving the desired structural integrity and functional groups necessary for biological activity.

Evaluation of the pharmacological properties of tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits for neurological disorders. Furthermore, animal models have shown that this compound can exhibit significant effects on behavior and cognition without causing adverse side effects.

The future development of tert-butyl 2-(1H-indol-3-yl)methylpiperazine-1-carboxylate as a therapeutic agent will likely involve further optimization of its chemical structure to enhance its pharmacological profile. This may include modifications to improve solubility, reduce toxicity, or increase selectivity for specific biological targets. Additionally, computational modeling techniques can be employed to predict how structural changes will affect biological activity, allowing for more efficient drug design.

In conclusion, tert-butyl 2-(1H-indol-3-lylmethyl)piperazine carboxylic acid tert butylester (CAS No. 1060807 -67 -01), with its unique structural features and promising pharmacological properties, represents a significant advancement in pharmaceutical chemistry. Its potential applications in treating neurological disorders and cancer make it a compound worthy of further investigation and development.